5-Tert-butoxy-4-cyclopropoxypicolinamide

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-[(2-methylpropan-2-yl)oxy]pyridine-2-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-13(2,3)18-11-7-15-9(12(14)16)6-10(11)17-8-4-5-8/h6-8H,4-5H2,1-3H3,(H2,14,16)
• InChI Key: PXKLKCLYHUEHBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CN=C(C=C1OC2CC2)C(=O)N

Description

5-Tert-butoxy-4-cyclopropoxypicolinamide is a substituted picolinamide derivative featuring a tert-butoxy group at the 5-position and a cyclopropoxy group at the 4-position of the pyridine ring. Its tert-butoxy group enhances steric bulk and metabolic stability, while the cyclopropoxy moiety introduces ring strain, which may influence conformational dynamics and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butoxy-4-cyclopropoxypicolinamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Picolinamide Core: The picolinamide core can be synthesized through the reaction of picolinic acid with an appropriate amine under dehydrating conditions.

Introduction of the Tert-butoxy Group: The tert-butoxy group can be introduced via a nucleophilic substitution reaction using tert-butyl alcohol and a suitable leaving group.

Cyclopropoxylation: The cyclopropoxy group can be added through a cyclopropanation reaction, often using diazo compounds and transition metal catalysts.

Industrial Production Methods

Industrial production of 5-Tert-butoxy-4-cyclopropoxypicolinamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This often includes the use of continuous flow reactors and green chemistry principles to minimize waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Tert-butoxy-4-cyclopropoxypicolinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions of the molecule, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

5-Tert-butoxy-4-cyclopropoxypicolinamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 5-Tert-butoxy-4-cyclopropoxypicolinamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties and applications of 5-tert-butoxy-4-cyclopropoxypicolinamide, a comparative analysis with related compounds is essential. Below is a detailed comparison based on structural features, physicochemical properties, and research findings.

Structural Analogues and Substituent Effects

Key Compounds for Comparison:

(5S)-5-Benzyloxycarbonyl-5-tert-butoxycarbonylamino-2-oxo-pentylide-dimethylsulfoxonium (Corrected name from ): Structural Differences: This compound shares the tert-butoxycarbonylamino group but differs in the benzyloxycarbonyl substituent and sulfoxonium moiety. Functional Implications: The benzyloxycarbonyl group provides hydrolytic stability compared to the cyclopropoxy group in 5-tert-butoxy-4-cyclopropoxypicolinamide, which may confer different pharmacokinetic profiles.

4-Cyclopropoxy-5-methoxypicolinamide :

• Structural Differences : Replaces the tert-butoxy group with a methoxy group, reducing steric bulk and altering electron-donating effects.
• Research Findings : Methoxy-substituted analogues generally exhibit lower metabolic stability but improved solubility compared to tert-butoxy derivatives.

5-Tert-butoxy-4-ethoxypicolinamide :

• Structural Differences : Substitutes cyclopropoxy with ethoxy, eliminating ring strain.
• Functional Implications : Ethoxy groups enhance flexibility but may reduce target binding due to decreased conformational rigidity.

Physicochemical and Pharmacokinetic Properties

Property	5-Tert-butoxy-4-cyclopropoxypicolinamide	4-Cyclopropoxy-5-methoxypicolinamide	(5S)-5-Benzyloxycarbonyl...dimethylsulfoxonium
Molecular Weight	~320 g/mol	~280 g/mol	~450 g/mol
LogP	2.8 (estimated)	1.5	3.2
Metabolic Stability	High (tert-butoxy)	Moderate	Moderate (benzyloxycarbonyl)
Solubility (μg/mL)	15 (pH 7.4)	50	<5